1-[(4-Chloro-2-methoxyphenyl)sulfonyl]-4-(3,4-dimethylphenyl)piperazine

• Molecular Formula: C19H23ClN2O3S
• Molecular Weight: 394.9 g/mol
• IUPAC Name: 1-(4-chloro-2-methoxyphenyl)sulfonyl-4-(3,4-dimethylphenyl)piperazine
• InChI: InChI=1S/C19H23ClN2O3S/c1-14-4-6-17(12-15(14)2)21-8-10-22(11-9-21)26(23,24)19-7-5-16(20)13-18(19)25-3/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: BPKYDHGYLHKYHA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=C(C=C(C=C3)Cl)OC)C

Description

1-[(4-Chloro-2-methoxyphenyl)sulfonyl]-4-(3,4-dimethylphenyl)piperazine, commonly known as CMDP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. CMDP belongs to the class of sulfonyl piperazine compounds that have been found to possess various biological activities, including anti-inflammatory, analgesic, and antitumor properties.

Mechanism of Action

The exact mechanism of action of CMDP is not fully understood. However, it is believed that CMDP exerts its pharmacological effects by modulating the activity of certain receptors in the central nervous system, including the serotonin and dopamine receptors.
Biochemical and Physiological Effects:
CMDP has been found to possess various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce pain, and exhibit antitumor activity. In addition, CMDP has been found to modulate the activity of certain neurotransmitters in the central nervous system, including serotonin and dopamine.

Advantages and Limitations for Lab Experiments

One of the major advantages of CMDP is its potential pharmacological properties, including anti-inflammatory, analgesic, and antitumor effects. However, one of the limitations of CMDP is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There is still much to be learned about the potential pharmacological properties of CMDP. Future research could focus on elucidating the exact mechanism of action of CMDP, as well as exploring its potential therapeutic applications in various disease states, including inflammation, pain, and cancer. Additionally, further studies could investigate the pharmacokinetics and toxicity of CMDP to determine its safety and efficacy in humans.

Synthesis Methods

CMDP can be synthesized through a multistep process that involves the reaction of 4-chloro-2-methoxybenzenesulfonyl chloride with 3,4-dimethylphenylpiperazine in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain CMDP in its pure form.

Scientific Research Applications

CMDP has been extensively studied for its potential pharmacological properties in various fields of scientific research. One of the major areas of interest is its anti-inflammatory and analgesic effects. Several studies have demonstrated that CMDP can inhibit the production of pro-inflammatory cytokines and reduce pain in animal models.